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Compound of Interest

Benzyl 3-carbamoyipiperidine-1-
Compound Name:
carboxylate

cat. No.: B1289671

An In-depth Technical Guide on the Synthesis, Properties, and Application of a Versatile
Piperidine Building Block

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of N-Cbz-nipecotamide, a pivotal
synthetic intermediate in the development of novel therapeutics. While a detailed historical
account of its initial discovery remains elusive in publicly accessible literature, its contemporary
significance is underscored by its application in the synthesis of complex molecules targeting
critical disease pathways. This document collates available data on its physicochemical
properties, outlines a representative synthetic protocol, and illustrates its role as a valuable
building block in medicinal chemistry.

Physicochemical Properties

N-Cbz-nipecotamide, also known as benzyl 3-carbamoylpiperidine-1-carboxylate, is a
piperidine derivative featuring a carbamoyl group at the 3-position and a benzyloxycarbonyl
(Cbz) protecting group on the piperidine nitrogen. These structural features make it a versatile
intermediate for further chemical modifications. Its key physicochemical properties are
summarized below.
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Property Value

CAS Number 569348-14-7
Molecular Formula C14H18N203

Molecular Weight 262.30 g/mol
Appearance White to off-white solid

Purity Typically =295%

Synthesis of N-Cbz-Nipecotamide: A Representative

Protocol

The synthesis of N-Cbz-nipecotamide can be achieved from N-Cbz-nipecotic acid. The
following protocol is a representative procedure based on standard amidation reactions

commonly employed in medicinal chemistry.

Reaction Scheme:
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Caption: Synthetic pathway for N-Cbz-nipecotamide.
Materials:

e N-Cbz-nipecotic acid (1.0 eq)
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e 1,1'-Carbonyldiimidazole (CDI) (1.2 eq) or other suitable coupling agent (e.g., HATU,
HOBt/EDC)

o Ammonium hydroxide (excess) or ammonia gas

e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
e Saturated aqueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

e Rotary evaporator

o Standard laboratory glassware and magnetic stirrer

Procedure:

 Activation of the Carboxylic Acid: To a solution of N-Cbz-nipecotic acid in anhydrous DCM at
room temperature, add CDI portion-wise. Stir the mixture for 1-2 hours until the activation is
complete (can be monitored by TLC or LC-MS).

o Amidation: Cool the reaction mixture in an ice bath and slowly add an excess of ammonium
hydroxide solution. Alternatively, bubble ammonia gas through the solution.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight.
Monitor the progress of the reaction by TLC or LC-MS until the starting material is
consumed.

o Work-up: Dilute the reaction mixture with DCM and wash sequentially with water, saturated
aqueous sodium bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

« Purification: The crude product can be purified by column chromatography on silica gel or by
recrystallization to afford pure N-Cbz-nipecotamide.
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Application in the Synthesis of KRAS Inhibitors

A recent patent application (W02022132200A1) highlights the use of N-Cbz-nipecotamide as a
key starting material in the synthesis of pan-KRAS inhibitors, which are of significant interest in
oncology. The piperidine amide moiety of N-Cbz-nipecotamide serves as a crucial scaffold for
the elaboration of more complex molecular architectures designed to target mutated forms of
the KRAS protein.

The general workflow for the utilization of N-Cbz-nipecotamide as a synthetic intermediate is

depicted below.
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Caption: General workflow for the use of N-Cbz-nipecotamide.
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Conclusion

While the specific historical details of the discovery of N-Cbz-nipecotamide are not prominently
documented, its value as a synthetic intermediate in contemporary drug discovery is clear. Its
stable, yet readily modifiable structure makes it an important building block for the construction
of complex therapeutic agents. The information provided in this guide offers researchers and
drug development professionals a foundational understanding of the synthesis, properties, and
application of this versatile molecule, facilitating its effective use in the advancement of
medicinal chemistry and the development of new medicines.

 To cite this document: BenchChem. [N-Cbz-Nipecotamide: A Key Synthetic Intermediate in
Modern Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128967 1#discovery-and-history-of-n-cbz-
nipecotamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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